2-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-methylacetamide

• IUPAC Name: N-methyl-2-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C13H22N4O2/c1-9(2)12-15-16-13(19-12)10-4-6-17(7-5-10)8-11(18)14-3/h9-10H,4-8H2,1-3H3,(H,14,18)
• InChI Key: NMIKQELPWPGUQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)CC(=O)NC
• Molecular Formula: C13H22N4O2
• Molecular Weight: 266.34 g/mol

Description

2-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-methylacetamide, also known as IPDPAM, is a novel compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Spectral Analysis

1,3,4-Oxadiazole bearing compounds, including derivatives closely related to 2-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-methylacetamide, have been a significant focus for researchers due to their diverse biological activities. These compounds are synthesized through various steps, involving the reaction of specific chlorides with ethyl isonipecotate, followed by conversions to yield target compounds. The structures of these synthesized compounds are determined using 1H-NMR, IR, and mass spectral data, indicating their potential for detailed study and application in medicinal chemistry (Khalid et al., 2016).

Antibacterial Activity

Derivatives of 1,3,4-oxadiazole, including structures similar to the one , have been synthesized and screened for their antibacterial potentials against various bacterial strains. These studies have found that certain derivatives exhibit moderate to strong inhibitory activity against both Gram-positive and Gram-negative bacteria, highlighting their significance in developing new antibacterial agents (Iqbal et al., 2017). Further research into these compounds can provide valuable insights into their mechanisms of action and potential therapeutic applications.

Pharmacological Evaluation

The pharmacological evaluation of different 1,3,4-oxadiazole and acetamide derivatives, including compounds structurally related to 2-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-methylacetamide, has shown promising results. These compounds exhibit antibacterial and anti-enzymatic potential, with specific derivatives identified as good inhibitors of gram-negative bacterial strains. This research underscores the importance of such derivatives in developing new pharmaceutical agents with specific biological activities (Nafeesa et al., 2017).